N-((4-(thiophen-3-yl)tetrahydro-2H-pyran-4-yl)methyl)benzo[c][1,2,5]thiadiazole-5-carboxamide

• IUPAC Name: N-[(4-thiophen-3-yloxan-4-yl)methyl]-2,1,3-benzothiadiazole-5-carboxamide
• InChI: InChI=1S/C17H17N3O2S2/c21-16(12-1-2-14-15(9-12)20-24-19-14)18-11-17(4-6-22-7-5-17)13-3-8-23-10-13/h1-3,8-10H,4-7,11H2,(H,18,21)
• InChI Key: YFIZPGBCBPGTAD-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1(CNC(=O)C2=CC3=NSN=C3C=C2)C4=CSC=C4
• Molecular Formula: C17H17N3O2S2
• Molecular Weight: 359.5 g/mol
• CAS No.: 2309801-28-1

Description

N-((4-(thiophen-3-yl)tetrahydro-2H-pyran-4-yl)methyl)benzo[c][1,2,5]thiadiazole-5-carboxamide is a useful research compound. Its molecular formula is C17H17N3O2S2 and its molecular weight is 359.46. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Synthesis

• Researchers have synthesized benzo[b]thiophen-2-yl-hydrazonoesters, which are related to the thiophene moiety found in the compound of interest. These esters were investigated for their reactivity with various nitrogen nucleophiles, leading to the production of several derivatives like pyrazole and pyrimidine (Mohareb et al., 2004).

Anticancer Properties

• A study focusing on the synthesis of new benzo[b]thiophene derivatives, similar to the queried compound, highlighted their potential for pharmacological properties. Some of these derivatives demonstrated potent antibacterial, antifungal, and anti-inflammatory effects, which indicates their potential in cancer research (Isloor, Kalluraya & Pai, 2010).

Catalytic Applications

• N,2-Dibromo-6-chloro-3,4-dihydro-2H-benzo[e][1,2,4]thiadiazine-7-sulfonamide 1,1-dioxide, a compound with structural similarities, was used as a catalyst for synthesizing pyran, pyranopyrazole, and pyrazolo[1,2-b]phthalazine derivatives. This research highlights the compound's potential in catalysis (Khazaei et al., 2015).

Synthesis Techniques

• A study on the synthesis of 1,4-bis(1-(5-(aryldiazenyl)thiazol-2-yl)-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-3-yl)benzenes, which share structural features with the target compound, sheds light on the potential synthetic routes and methods applicable to similar compounds (Gomha, Edrees & Altalbawy, 2016).

Potential Drug Design

• In the context of drug design, N-Benzyl-1-heteroaryl-3-(trifluoromethyl)-1H-pyrazole-5-carboxamides, structurally related to the queried compound, were investigated as inhibitors of co-activator associated arginine methyltransferase 1 (CARM1). This research indicates the compound's potential use in targeted drug design (Allan et al., 2009).

Microwave-Assisted Synthesis

• Research into microwave-assisted synthesis of thiadiazole derivatives, which include structural elements similar to the compound , demonstrates the potential for innovative synthesis methods. This approach could be applied to the synthesis of related compounds (Tiwari et al., 2017).

Mechanism of Action

Target of action

The compound contains a thiophene ring, which is a common structural motif in many biologically active compounds . Thiophene-based analogs have been studied as a potential class of biologically active compounds .

Biochemical pathways

Thiophene derivatives are known to exhibit a variety of pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties . The specific pathways affected by this compound would depend on its specific targets.

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of a compound depend on its chemical structure. Thiophene derivatives, for example, are known to be utilized in industrial chemistry and material science .

Result of action

The molecular and cellular effects of this compound’s action would depend on its specific targets and mode of action. As mentioned, thiophene derivatives can have a variety of biological effects .

Action environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of a compound. For example, the molecules are connected by N–H…O and N–H…N hydrogen bonds between amine and amide, and amide and pyrimidine atoms to infinite chains .